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Compound of Interest

Compound Name: 2-Chloro-6-isopropylpyridin-3-ol

CAS No.: 1654734-22-1

Cat. No.: B6299390

Get Quote

Executive Summary & Compound Characterization
2-Chloro-6-isopropylpyridin-3-ol is a specialized heterocyclic building block, primarily utilized

in the synthesis of KRAS G12C inhibitors (e.g., structural analogs of Sotorasib) and other

kinase-targeting small molecules. Its structure combines a reactive 2-chloro handle for

nucleophilic aromatic substitution (

) and a 3-hydroxyl group that imparts phenolic acidity (

).

Due to its status as a specialized intermediate, comprehensive commercial Safety Data Sheets

(SDS) are often unavailable or generic. This guide synthesizes safety protocols using Read-

Across Toxicology based on its core scaffold, 2-Chloro-3-pyridinol (CAS 6636-78-8), and

validated functional group analysis.
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Property Detail

Chemical Name 2-Chloro-6-(propan-2-yl)pyridin-3-ol

Common Analog 2-Chloro-3-pyridinol (Core Scaffold)

Molecular Formula

Molecular Weight ~171.62 g/mol

Physical State
Off-white to pale yellow solid (crystalline

powder)

Solubility
Soluble in DMSO, MeOH, DCM; sparingly

soluble in water.[1][2]

Hazard Dynamics & Toxicology (SAR Analysis)
Scientific Basis: The safety profile below is derived from Structure-Activity Relationships (SAR)

of chlorinated pyridinols.

Core Hazards (GHS Classification)
While the 6-isopropyl group adds lipophilicity, the toxicity is driven by the chloropyridine core.

Acute Toxicity (Oral) - Category 4 (H302): Pyridines are metabolically activated to N-oxides

or ring-opened aldehydes, which can be hepatotoxic. The 3-OH group facilitates conjugation,

likely reducing acute lethality compared to bare 2-chloropyridine, but it remains harmful.

Skin/Eye Irritation - Category 2/2A (H315/H319): The phenolic hydroxyl is weakly acidic.

Upon contact with moisture in mucous membranes, it protonates, causing local irritation. The

lipophilic isopropyl tail enhances skin permeation.

STOT-SE - Category 3 (H335): Dust inhalation triggers respiratory tract irritation.

Reactivity Hazards
Thermal Decomposition: Emits toxic Hydrogen Chloride (HCl) and Nitrogen Oxides (

) gas upon combustion.[3]
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Incompatibility:

Strong Oxidizers: Risk of exothermic reaction.

Strong Bases: Deprotonates the 3-OH to form the pyridinolate anion, which is highly

nucleophilic and water-soluble.

Operational Control & Handling Protocols
Engineering Controls
The primary risk is dust generation during weighing and dispensing.

Primary Containment: All solid handling must occur within a Class II Biosafety Cabinet or a

Chemical Fume Hood with a face velocity >100 fpm.

Process Enclosure: For scale-up (>100g), use a powder containment isolator or continuous

liner systems (ILC Dover style) to prevent cross-contamination.

Personal Protective Equipment (PPE) Matrix
Rationale: Chlorinated aromatics can permeate standard latex. Nitrile provides superior

resistance to the organic solvents (DCM/DMSO) used to dissolve this compound.
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Body Part Recommended PPE Technical Justification

Hands
Double Nitrile Gloves (Outer:

0.11mm, Inner: 0.06mm)

Prevents permeation of the

lipophilic isopropyl chain.

Change every 2 hours or

immediately upon splash.

Respiratory
N95 / P3 Particulate Respirator

(if outside hood)

Prevents inhalation of irritant

dusts (H335).

Eyes Chemical Splash Goggles

Tightly fitting goggles are

required; safety glasses are

insufficient for fine powders.

Body Tyvek® Lab Coat (Disposable)

Prevents dust accumulation on

cotton clothing which can track

contamination outside the lab.

Validated Handling Workflow
The following diagram outlines the safe operational flow from storage to reaction, emphasizing

exposure control points.

Chemical Fume Hood Boundary

1. Cold Storage
(2-8°C, Inert Gas)

2. Transfer to Hood
(Secondary Container)

 Temp Check 3. Weighing
(Static Control + Draft Shield)

 Anti-Static Gun 4. Solubilization
(Add Solvent to Solid)

 Minimize Dust 5. Reaction Vessel
(Closed System)

 Cannula Transfer 6. Waste Disposal
(Halogenated Organic)

 Quench

Click to download full resolution via product page

Caption: Operational workflow emphasizing containment within the fume hood boundary during

the critical dust-generating phases.

Emergency Response Protocols
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In the event of exposure or release, immediate action is required to mitigate the combined

chemical (corrosive/irritant) and toxicological risks.[2]

Fire & Thermal Decomposition
Hazard: Combustion produces HCl (corrosive gas) and

(pulmonary edema risk).

Action:

Evacuate upwind.[2][4][5][6]

Firefighters must wear SCBA (Self-Contained Breathing Apparatus).[7]

Use

or Dry Chemical powder.[4][8] Do not use high-pressure water jets, which may scatter the
chlorinated powder.

Spill Response Decision Logic
Follow this logic gate to determine the appropriate cleanup procedure.
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Spill Detected

State of Spill?

Dry Powder

 Solid

Solution (Solvent)

 Liquid

HEPA Vacuum
(Avoid Sweeping)

 Prevent Dust

Absorb with Vermiculite
(Non-Combustible)

 Contain

Decontaminate Surface
(10% Na2CO3 Wash)

Halogenated Waste Bin

Click to download full resolution via product page

Caption: Decision tree for spill remediation, prioritizing dust suppression for solids and

containment for solutions.

First Aid Measures
Eye Contact: Rinse immediately with water for 15 minutes.[5] Critical: Lift eyelids to remove

trapped powder. The 2-chloro moiety can cause persistent corneal damage if not flushed.

Skin Contact: Wash with soap and water.[2][5][6][9] Do not use alcohol or organic solvents,

as they may increase the transdermal absorption of the lipophilic isopropyl analog.
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Ingestion: Rinse mouth. Do NOT induce vomiting (risk of aspiration of irritant foam).

Ecological Impact & Disposal[7]
Ecotoxicity: Chlorinated pyridines are generally resistant to biodegradation and can be toxic

to aquatic life (Category 2/3). The isopropyl group increases the bioconcentration factor

(BCF).

Disposal Path:

Solid Waste: Must be incinerated in a facility equipped with a scrubber for HCl gas.

Aqueous Waste: Do not pour down the drain. Collect as "Aqueous Waste with Toxic

Organics."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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